Cas no 1783364-92-0 (3-amino-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid)
3-amino-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 3-amino-6,7-dihydro-6-oxo-
- 3-amino-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid
-
- Inchi: 1S/C7H6N4O3/c8-4-2-1-3(7(13)14)6(12)9-5(2)11-10-4/h1H,(H,13,14)(H4,8,9,10,11,12)
- InChI Key: OZTWYZFJZFSQSG-UHFFFAOYSA-N
- SMILES: C12NN=C(N)C=1C=C(C(O)=O)C(=O)N2
3-amino-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-143860-0.05g |
3-amino-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
1783364-92-0 | 0.05g |
$563.0 | 2023-05-25 | ||
| Enamine | EN300-143860-0.1g |
3-amino-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
1783364-92-0 | 0.1g |
$591.0 | 2023-05-25 | ||
| Enamine | EN300-143860-0.25g |
3-amino-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
1783364-92-0 | 0.25g |
$617.0 | 2023-05-25 | ||
| Enamine | EN300-143860-0.5g |
3-amino-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
1783364-92-0 | 0.5g |
$645.0 | 2023-05-25 | ||
| Enamine | EN300-143860-1.0g |
3-amino-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
1783364-92-0 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-143860-2.5g |
3-amino-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
1783364-92-0 | 2.5g |
$1315.0 | 2023-05-25 | ||
| Enamine | EN300-143860-5.0g |
3-amino-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
1783364-92-0 | 5g |
$1945.0 | 2023-05-25 | ||
| Enamine | EN300-143860-10.0g |
3-amino-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
1783364-92-0 | 10g |
$2884.0 | 2023-05-25 | ||
| Enamine | EN300-143860-50mg |
3-amino-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
1783364-92-0 | 50mg |
$455.0 | 2023-09-29 | ||
| Enamine | EN300-143860-100mg |
3-amino-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
1783364-92-0 | 100mg |
$476.0 | 2023-09-29 |
3-amino-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 3-amino-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid
Introduction to 3-amino-6-oxo-1H,6H,7H-pyrazolo[3,4-bpyridine-5-carboxylic acid (CAS No. 1783364-92-0)
3-amino-6-oxo-1H,6H,7H-pyrazolo[3,4-bpyridine-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1783364-92-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[3,4-bpyridine] scaffold, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of both amino and carboxylic acid functional groups in its molecular structure makes it a versatile intermediate for the synthesis of more complex pharmacophores.
The pyrazolo[3,4-bpyridine] core is a fused bicyclic system consisting of a pyrazole ring and a pyridine ring. This unique arrangement contributes to the compound's ability to interact with various biological targets, including enzymes and receptors. The 5-carboxylic acid moiety further enhances its reactivity, allowing for further functionalization through esterification, amidation, or other chemical transformations. These properties make 3-amino-6-oxo-1H,6H,7H-pyrazolo[3,4-bpyridine-5-carboxylic acid a valuable building block in drug discovery and development.
In recent years, there has been growing interest in exploring the pharmacological potential of pyrazolo[3,4-bpyridine] derivatives due to their reported activities in various disease models. Studies have demonstrated that compounds within this scaffold exhibit properties such as anti-inflammatory, anticancer, and antimicrobial effects. The specific substitution pattern in 3-amino-6-oxo-1H,6H,7H-pyrazolo[3,4-bpyridine-5-carboxylic acid may influence its biological activity by modulating interactions with target proteins or enzymes.
One of the most compelling aspects of this compound is its potential as a precursor for the development of novel therapeutics. Researchers have leveraged its structural features to design molecules that can modulate key signaling pathways implicated in diseases such as cancer and neurodegeneration. For instance, studies have shown that derivatives of pyrazolo[3,4-bpyridine] can inhibit kinases and other enzymes involved in tumor progression. The amino group at position 3 and the carboxylic acid group at position 5 provide multiple points for chemical modification, enabling the creation of libraries of compounds with tailored biological profiles.
The synthesis of 3-amino-6-oxo-1H,6H,7H-pyrazolo[3,4-bpyridine-5-carboxylic acid involves multi-step organic reactions that typically begin with readily available starting materials. The process often includes cyclization reactions to form the pyrazole and pyridine rings followed by functional group interconversions to introduce the amino and carboxylic acid moieties. Advances in synthetic methodologies have enabled more efficient and scalable production methods for this compound, making it more accessible for research purposes.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 3-amino-6-oxo-1H,6H,7H-pyrazolo[3,4-bpyridine-5-carboxylic acid to biological targets. These studies have helped identify key interactions between the compound and its intended receptors or enzymes. For example, docking simulations have revealed that the amino group can form hydrogen bonds with polar residues in protein active sites while the carboxylic acid group can engage in salt bridge interactions or coordinate with metal ions depending on the target protein.
In clinical research settings, 3-amino-6-oxo-1H,6H,7H-pyrazolo[3,4bpyridine]-5-carboxylic acid has been investigated as part of larger drug development programs aimed at treating various diseases. Preclinical studies have demonstrated promising results in animal models for conditions such as inflammation-related disorders and certain types of cancer. While these findings are encouraging, further research is needed to assess its safety profile and optimal dosing regimens before human trials can begin.
The chemical diversity inherent in pyrazolo[3,4bpyridine] derivatives allows for extensive structural exploration through medicinal chemistry approaches such as library synthesis or directed evolution techniques. By systematically modifying different functional groups within this scaffold, researchers can generate novel compounds with improved pharmacokinetic properties or enhanced target specificity.* For instance, introducing fluorinated substituents might improve metabolic stability while altering electronic distributions could enhance binding affinity.*
The growing body of literature on 3-amino,6 oxo,1 H,6 H,7 H-pyrazolo[,34bpyridine]-5-carboxylic acid underscores its significance as both an academic research tool and a potential lead compound for drug development.* Its unique structural features,* coupled with its synthetic accessibility,* make it an attractive candidate for further investigation.* As our understanding*of biological pathways* advances,* so too will our ability*to harness*compounds like this one*for therapeutic purposes.*
1783364-92-0 (3-amino-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)